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Compound of Interest

4-Methoxy-3-[(2-
Compound Name:
naphthyloxy)methyl]benzaldehyde

Cat. No.: B452521

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the chemical properties, a putative
synthesis protocol, and potential biological activities of the compound 4-Methoxy-3-[(2-
naphthyloxy)methyl]benzaldehyde. Drawing upon established principles of organic synthesis
and extrapolating from the biological profiles of structurally related molecules, this document
serves as a foundational resource for researchers interested in the exploration of this and
similar chemical entities for applications in medicinal chemistry and drug discovery. While
specific experimental data for the title compound is not extensively available in public literature,
this guide offers a robust starting point for its synthesis and biological evaluation.

Chemical Identity and Properties

The International Union of Pure and Applied Chemistry (IUPAC) name for the compound is 4-
Methoxy-3-[(2-naphthyloxy)methyl]benzaldehyde.

This nomenclature is derived from the parent molecule, benzaldehyde. The substituents on the
benzene ring are a methoxy group at the 4th position and a (2-naphthyloxy)methyl group at the
3rd position. The numbering of the benzene ring begins at the aldehyde functional group.

Table 1: Physicochemical Properties (Predicted and Analog-Based)
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Property Value Source/Basis
Molecular Formula C19H1603 Calculated
Molecular Weight 292.33 g/mol Calculated
White to off-white solid o
Appearance ) Based on similar aryl ethers
(Predicted)
] ] ] Requires experimental
Melting Point Not available o
determination
- , _ Requires experimental
Boiling Point Not available

determination

Soluble in organic solvents N o
General solubility of similar

Solubility (e.g., DMSO, DMF, CH2Cl2) _
. organic compounds
(Predicted)
) Requires experimental
1H NMR, 13C NMR Not available o
determination
_ Requires experimental
IR Spectroscopy Not available o
determination
) Requires experimental
Mass Spectrometry Not available

determination

Proposed Synthesis

A plausible and efficient method for the synthesis of 4-Methoxy-3-[(2-
naphthyloxy)methyl]lbenzaldehyde is the Williamson ether synthesis. This reaction involves
the nucleophilic substitution of a halide by an alkoxide. In this proposed synthesis, the sodium
salt of 2-naphthol (2-naphthoxide) will act as the nucleophile, attacking the electrophilic carbon
of 3-(bromomethyl)-4-methoxybenzaldehyde.

Synthesis Workflow
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Figure 1: Proposed Synthesis Workflow
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Figure 2: Hypothetical Modulation of the MAPK Pathway
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 To cite this document: BenchChem. [An In-depth Technical Guide to 4-Methoxy-3-[(2-
naphthyloxy)methyllbenzaldehyde]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b452521#4-methoxy-3-2-naphthyloxy-methyl-
benzaldehyde-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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